Cas no 1072944-54-7 (Methyl 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate)

• Product Name: Methyl 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate
• CAS No: 1072944-54-7
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• MDL: MFCD11504896
• CID: 856293
• PubChem ID: 46739120
• Update Time: 2025-06-26

Methyl 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate
• A-4458
• ACMC-2098p0
• AG-D-22373
• AK108037
• ANW-15538
• CTK4A5150
• KB-54362
• DTXSID70674752
• Methyl 4-cyclopropyl-2-(morpholin-4-yl)pyrimidine-5-carboxylate
• methyl 4-cyclopropyl-2-morpholin-4-ylpyrimidine-5-carboxylate
• 1072944-54-7
• MFCD11504896
• XSB94454
• AKOS015840777
• DB-370901
• Methyl4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate
• BS-23622

• MDL： MFCD11504896
• Inchi： 1S/C13H17N3O3/c1-18-12(17)10-8-14-13(15-11(10)9-2-3-9)16-4-6-19-7-5-16/h8-9H,2-7H2,1H3
• InChI Key： OQSZLDIEOJGDBU-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=NC=C(C(=O)OC)C(C2CC2)=N1

Computed Properties

• Exact Mass: 263.12699141g/mol
• Monoisotopic Mass: 263.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.8 g/l) (25 º C),

Additional information on Methyl 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate

Recent Advances in the Study of Methyl 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate (CAS: 1072944-54-7)

Methyl 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate (CAS: 1072944-54-7) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a kinase inhibitor. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its therapeutic potential.

The synthesis of Methyl 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate has been optimized in recent years to improve yield and purity. Researchers have employed various synthetic routes, including multi-step reactions involving cyclopropanation and morpholine incorporation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated the production of high-quality samples for further biological evaluation.

In terms of biological activity, Methyl 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate has demonstrated promising inhibitory effects on several kinases, including PI3K and mTOR, which are critical targets in cancer therapy. Preclinical studies have shown that this compound can effectively suppress tumor growth in vitro and in vivo, with minimal off-target effects. The compound's selectivity and potency make it a viable candidate for further development as an anticancer agent. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been investigated to assess its suitability for clinical use.

Recent research has also delved into the mechanistic aspects of Methyl 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate. Structural-activity relationship (SAR) studies have identified key functional groups that contribute to its kinase inhibitory activity. Molecular docking simulations have revealed the compound's binding mode within the ATP-binding pocket of target kinases, providing a rationale for its selectivity. These findings have paved the way for the design of analogs with enhanced efficacy and reduced toxicity.

Despite these advancements, challenges remain in the development of Methyl 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate as a therapeutic agent. Issues such as drug resistance and potential side effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into clinical benefits.

In conclusion, Methyl 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylate (CAS: 1072944-54-7) represents a promising scaffold in drug discovery, with demonstrated efficacy in kinase inhibition and anticancer activity. Ongoing research aims to optimize its properties and explore its applications in other therapeutic areas. The compound's progress underscores the importance of interdisciplinary approaches in advancing chemical biology and pharmaceutical sciences.